![molecular formula C17H27N5O3 B5678242 N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide](/img/structure/B5678242.png)
N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a part of a class of chemicals that are of interest for their unique structural and chemical properties. These compounds are often studied for their potential in various scientific applications, excluding drug use and dosage.
Synthesis Analysis
The synthesis of similar compounds often involves intricate processes, including the formation of pyrazolo[1,5-a][1,4]diazepine derivatives through reactions involving amino pyrazole carboxamides and specific reagents like benzylthiol or thiophenols to form tetrahydro-1H-pyrazolo derivatives (Bol’but, Kemskii, & Vovk, 2014). Another method includes cyclocondensation reactions leading to the formation of hexahydro-1H-pyrazolo derivatives (Kemskii, Bol’but, Pirozhenko, & Vovk, 2014).
Molecular Structure Analysis
The molecular structure of compounds within this family can be elucidated through spectroscopic methods, including NMR and mass spectrometry. These techniques help in identifying the positions of substituents on the heterocyclic skeleton, crucial for understanding the chemical behavior of the compound (Girreser, Rösner, & Vasilev, 2016).
Chemical Reactions and Properties
The reactivity of such compounds can include interactions with various reagents to form new derivatives, showcasing their versatile chemical properties. For instance, reactions with hydrazine hydrate can lead to the formation of hydrazinyl derivatives and further hydrolytic recyclization to yield amino-triazinyl-pyrazoles (Kemskii, Bol’but, & Vovk, 2015).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are significant for the application and handling of these compounds. These properties can be determined through crystalline structure analysis and physicochemical characterization methods.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with other chemical groups, and stability under various conditions, are crucial for predicting the behavior of these compounds in chemical reactions and potential applications in synthesis and industry.
References:
- Bol’but, A. V., Kemskii, S., & Vovk, M. V. (2014). 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides in the synthesis of 7-sulfanyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones. Russian Journal of Organic Chemistry, 50, 685-690. Link.
- Kemskii, S., Bol’but, A. V., Pirozhenko, V. V., & Vovk, M. V. (2014). Synthesis of 4-oxo-1,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-e]-[1,4]diazepine-7-carbonitriles, -carboxamides, and -carboxylic acids. Russian Journal of Organic Chemistry, 50, 1639-1643. Link.
- Girreser, U., Rösner, P., & Vasilev, A. (2016). Structure elucidation of the designer drug N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-3-(4-fluorophenyl)-pyrazole-5-carboxamide and the relevance of predicted (13) C NMR shifts - a case study. Drug Testing and Analysis, 8(7), 668-75. Link.
- Kemskii, S., Bol’but, A. V., & Vovk, M. V. (2015). Synthesis of 2-unsubstituted 2,3,5,6,7,8-hexahydropyrazolo[4,3-d][1,2]diazepinone-8-carboxylates. Russian Journal of Organic Chemistry, 51, 1481-1487. Link.
properties
IUPAC Name |
N,N-dimethyl-2-[[(2-methyloxolane-2-carbonyl)amino]methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N5O3/c1-17(6-4-9-25-17)15(23)18-11-13-10-14-12-21(16(24)20(2)3)7-5-8-22(14)19-13/h10H,4-9,11-12H2,1-3H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJFCHGPWUJRLJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCO1)C(=O)NCC2=NN3CCCN(CC3=C2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-({[(2-methyltetrahydrofuran-2-yl)carbonyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.